Cas no 341964-54-3 (2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N-methylacetamide)

• Product Name: 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N-methylacetamide
• CAS No: 341964-54-3
• MF: C₁₄H₁₈Cl₂N₂O₄S
• MW: 381.274720668793
• CID: 5014679
• Update Time: 2023-08-25

2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N-methylacetamide
• 2-({[2,4-dichloro-5-(propan-2-yloxy)phenyl]carbamoyl}methanesulfinyl)-N-methylacetamide
• Bionet1_002597
• MLS000694909
• HMS575N19
• HMS2632C08
• SMR000334772
• 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N-methylacetamide

• Inchi： 1S/C14H18Cl2N2O4S/c1-8(2)22-12-5-11(9(15)4-10(12)16)18-14(20)7-23(21)6-13(19)17-3/h4-5,8H,6-7H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key： CCBXBALQBQUEIU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1NC(CS(CC(NC)=O)=O)=O)OC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• XLogP3: 2.4
• Topological Polar Surface Area: 104